(-)-Thienamycin

• CAS: 104154-92-9
• Molecular Formula: C11H16N2O4S
• Molecular Weight: 272.32 g/mol
• InChI: InChI=1S/C11H16N2O4S/c1-5(14)8-6-4-7(18-3-2-12)9(11(16)17)13(6)10(8)15/h5-6,8,14H,2-4,12H2,1H3,(H,16,17)/t5-,6-,8-/m0/s1
• InChIKey: WKDDRNSBRWANNC-HAFWLYHUSA-N

(-)-Thienamycin Baseline Identity and Context

(-)-Thienamycin (CAS 104154-92-9) is the first naturally occurring carbapenem β-lactam antibiotic, discovered and isolated from the soil actinomycete *Streptomyces cattleya* [1]. It is the foundational parent compound of the entire carbapenem antibiotic class, characterized by a carbapenem bicyclic core with a trans-1α-hydroxyethyl side chain at C-6 and a 2-aminoethylthio substituent at C-2 [1]. Thienamycin exhibits potent, broad-spectrum antibacterial activity against Gram-positive cocci (including penicillin-resistant *Staphylococcus aureus*), Gram-negative bacilli, and anaerobic bacteria [2]. However, its intrinsic chemical instability in concentrated solution and in the solid state prevented its direct clinical development, motivating the synthesis of the stabilized N-formimidoyl derivative, imipenem (MK0787) [1][3]. Consequently, (-)-thienamycin presently serves as a critical research reference standard, biosynthetic precursor, and pharmacological comparator, rather than a therapeutic agent.

✓ Natural carbapenem parent scaffold for biosynthetic pathway studies

✓ Pharmacological comparator for antimicrobial screening research

✓ Research reference standard; not a therapeutic agent

• [1] Kahan FM, Kropp H, Sundelof JG, Birnbaum J. Thienamycin: development of imipenem-cilastatin. Journal of Antimicrobial Chemotherapy. 1983;12(Suppl D):1-35. doi:10.1093/jac/12.suppl_D.1 View Source
• [2] Tally FP, Jacobus NV, Gorbach SL. In vitro activity of thienamycin. Antimicrobial Agents and Chemotherapy. 1978;14(3):436-438. doi:10.1128/AAC.14.3.436 View Source
• [3] Kropp H, Sundelof JG, Kahan JS, Kahan FM, Birnbaum J. MK0787 (N-formimidoyl thienamycin): evaluation of in vitro and in vivo activities. Antimicrobial Agents and Chemotherapy. 1980;17(6):993-1000. doi:10.1128/AAC.17.6.993 View Source

Why Analogs Cannot Replace (-)-Thienamycin

The carbapenem antibiotic class includes multiple clinical agents (imipenem, meropenem, ertapenem, doripenem), all traceable to the parent scaffold of (-)-thienamycin. Despite this lineage, none of these derivatives is functionally interchangeable with the native compound in research contexts. Imipenem (N-formimidoyl thienamycin) was designed to overcome thienamycin's chemical instability through an amidine modification at C-2, which simultaneously altered antibacterial potency and renal dehydropeptidase-I (DHP-I) susceptibility [1]. Meropenem introduced a 1β-methyl group conferring DHP-I stability, a feature absent in thienamycin [2]. Most critically, thienamycin possesses a distinct penicillin-binding protein (PBP) affinity profile (high affinity for PBPs 1, 2, 4, 5, and 6; lower affinity for PBP 3 in *E. coli*) that is not replicated by its downstream derivatives [3]. Therefore, when the research objective requires the unmodified natural carbapenem scaffold—for biosynthetic pathway elucidation, enzymatic transformation studies, or structure-activity relationship benchmarking—(-)-thienamycin is the sole authentic starting material, and substitution with any semi-synthetic or clinical carbapenem would introduce confounding structural variables that invalidate comparative conclusions.

Structural modification alters profile

Imipenem’s N-formimidoyl group improves stability but shifts PBP affinity and DHP-I susceptibility, limiting direct substitution for native scaffold studies.

1β-methyl group confers metabolic resistance

Meropenem’s 1β-methyl substitution provides DHP-I stability absent in thienamycin; metabolic handling may not transfer.

PBP binding fingerprint is unique

Thienamycin engages PBPs 1,2,4,5,6 with low PBP3 affinity—a multi-target profile not replicated by clinical carbapenems, affecting mode-of-action interpretation.

• [1] Kahan FM, Kropp H, Sundelof JG, Birnbaum J. Thienamycin: development of imipenem-cilastatin. Journal of Antimicrobial Chemotherapy. 1983;12(Suppl D):1-35. doi:10.1093/jac/12.suppl_D.1 View Source
• [2] Kim J, Lee S, Kim H, et al. Stability of new carbapenem DA-1131 to renal dipeptidase (dehydropeptidase I). Antimicrobial Agents and Chemotherapy. 2000;44(9):2484-2487. doi:10.1128/AAC.44.9.2484-2487.2000 View Source
• [3] Spratt BG, Jobanputra V, Zimmermann W. Binding of thienamycin and clavulanic acid to the penicillin-binding proteins of Escherichia coli K-12. Antimicrobial Agents and Chemotherapy. 1977;12(3):406-409. doi:10.1128/AAC.12.3.406 View Source

(-)-Thienamycin Comparative Evidence

Chemical Instability vs. Imipenem

(-)-Thienamycin exhibits profound chemical instability in concentrated solution and in the solid state, a property that directly precluded its pharmaceutical development. Its N-formimidoyl derivative, imipenem (MK0787), was specifically designed to address this liability and yielded a crystalline product with substantially improved stability [1]. While the instability is not quantified as a degradation rate constant in the foundational literature, it is universally characterized as the single decisive factor rendering thienamycin 'unsuited for further development,' whereas imipenem's crystalline amidine form enabled clinical formulation [1][2]. For researchers studying natural product stability, degradation pathways, or prodrug design, thienamycin constitutes the authentic labile scaffold, while imipenem represents the stabilized analog—making them non-fungible as experimental substrates.

Chemical Instability vs Imipenem

Class-level

Qualitatively unstable in concentrated solution and solid state; imipenem yields stable crystalline product

Defines authentic labile scaffold for degradation research

Instability not quantified as a degradation rate constant; reviewed in class-level context

Evidence Dimension	Chemical stability in concentrated solution and solid state
Target Compound Data	Chemically unstable; unsuitable for pharmaceutical development; 'outstanding potency and antibacterial spectrum' offset by instability [1][2]
Comparator Or Baseline	Imipenem (N-formimidoyl thienamycin, MK0787): crystalline product with 'much improved stability'; suitable for clinical formulation [1]
Quantified Difference	Qualitative transformation from development-unsuitable (thienamycin) to clinically viable crystalline product (imipenem) [1]
Conditions	Concentrated solution stability assessment and solid-state stability evaluation; Merck Sharp & Dohme development program, early 1980s

Why This Matters

The chemical instability of (-)-thienamycin is not merely a liability but the defining property that makes it the essential reference material for natural product degradation studies, biosynthetic pathway characterization, and any experiment requiring the authentic, unmodified carbapenem pharmacophore.

• [1] Kahan FM, Kropp H, Sundelof JG, Birnbaum J. Thienamycin: development of imipenem-cilastatin. Journal of Antimicrobial Chemotherapy. 1983;12(Suppl D):1-35. doi:10.1093/jac/12.suppl_D.1 View Source
• [2] Papp-Wallace KM, Endimiani A, Taracila MA, Bonomo RA. Carbapenems: past, present, and future. Antimicrobial Agents and Chemotherapy. 2011;55(11):4943-4960. doi:10.1128/AAC.00296-11 View Source

Renal DHP-I Metabolism vs. Imipenem

Both (-)-thienamycin (THM) and its N-formimidoyl derivative MK0787 (imipenem) are substrates for renal dehydropeptidase-I (DHP-I), but they exhibit quantitatively distinct metabolic handling in vivo. In mice, rats, rabbits, dogs, rhesus monkeys, and chimpanzees, urinary recovery of intact THM ranged from as low as 5% in dogs to 58% in rhesus monkeys [1]. Renal ligation studies demonstrated that the kidneys account for 35% of THM metabolic clearance in rats and 92% of MK0787 metabolic clearance in rabbits [1]. Critically, the nonbasic N-acylated THM analogs and natural N-acylated carbapenems (epithienamycins, olivanic acids) were degraded 4- to 50-fold faster than THM by DHP-I in vitro [1]. These data establish that the native thienamycin scaffold possesses an intermediate DHP-I susceptibility profile, distinct from both the more labile N-acylated congeners and the clinically co-formulated imipenem-cilastatin combination.

Renal DHP-I Metabolism

Head-to-head

Urinary recovery 5–58% (species-dependent); N-acylated analogs degraded 4–50× faster by DHP-I

Supports intermediate DHP-I susceptibility profiling

In vivo across 6 species; in vitro DHP-I enzyme assay data

Evidence Dimension	Renal dehydropeptidase-I (DHP-I) susceptibility and urinary recovery
Target Compound Data	THM urinary recovery: 5% (dog) to 58% (rhesus monkey); renal contribution to metabolic clearance: 35% in rats [1]
Comparator Or Baseline	MK0787 (imipenem): renal contribution to metabolic clearance 92% in rabbits; nonbasic N-acylated THM analogs degraded 4- to 50-fold faster than THM by DHP-I [1]
Quantified Difference	THM urinary recovery spans 5-58% across species vs. extensively metabolized MK0787; N-acylated analogs show 4-50× higher DHP-I degradation rates vs. THM [1]
Conditions	In vivo: mouse, rat, rabbit, dog, rhesus monkey, chimpanzee; in vitro: purified porcine and human renal cortex DHP-I enzyme assay

Why This Matters

(-)-Thienamycin occupies a unique intermediate position in the DHP-I susceptibility spectrum—more stable than N-acylated carbapenem analogs but lacking the clinical co-formulation strategy used for imipenem—making it the indispensable reference standard for renal metabolism studies of carbapenems.

• [1] Kropp H, Sundelof JG, Hajdu R, Kahan FM. Metabolism of thienamycin and related carbapenem antibiotics by the renal dipeptidase, dehydropeptidase-I. Antimicrobial Agents and Chemotherapy. 1982;22(1):62-70. doi:10.1128/AAC.22.1.62 View Source

B. fragilis Potency vs. Cefoxitin

In a direct comparison against multiple β-lactam antibiotics tested on clinical isolates of the *Bacteroides fragilis* group, thienamycin demonstrated decisive potency advantages. On 15 cefoxitin-susceptible *B. fragilis* strains, thienamycin exhibited MIC values of 0.25 to 2 mg/L, compared to MIC ranges of <4 to 16 mg/L for cefamycins and 32 to >128 mg/L for the novel cephalosporins BL-S786 and HR-756 [1]. On 11 cefoxitin-resistant *B. fragilis* strains (MIC ≥16 mg/L), thienamycin MIC was 0.25 to 2 mg/L, whereas all other β-lactams tested showed MIC values ≥16 mg/L [1]. The differential potency—thienamycin being 8- to >512-fold more active than the comparators—was independent of β-lactamase production in the tested strains [1].

B. fragilis MIC vs Cefoxitin

Head-to-head

MIC 0.25–2 mg/L on cefoxitin-resistant strains; comparators ≥16 mg/L (8–>512-fold difference)

Supports antimicrobial screening context

Agar dilution; 26 clinical B. fragilis isolates

Evidence Dimension	Minimum inhibitory concentration (MIC) against Bacteroides fragilis
Target Compound Data	Thienamycin MIC: 0.25-2 mg/L on cefoxitin-susceptible strains; 0.25-2 mg/L on cefoxitin-resistant (MIC ≥16 mg/L) strains [1]
Comparator Or Baseline	Cefamycins A, B, C, CS-1170, Sq-14359: MIC <4-16 mg/L (susceptible strains); novel cephalosporins BL-S786, HR-756: MIC 32 to >128 mg/L (susceptible strains); all comparators MIC ≥16 mg/L on cefoxitin-resistant strains [1]
Quantified Difference	Thienamycin 8- to >512-fold more potent than comparator β-lactams on B. fragilis; retains full activity (MIC 0.25-2 mg/L) against cefoxitin-resistant strains [1]
Conditions	Agar dilution method; 15 cefoxitin-susceptible and 11 cefoxitin-resistant clinical isolates of the B. fragilis group

Why This Matters

(-)-Thienamycin retains nanomolar-range potency against anaerobic *B. fragilis* strains that are clinically resistant to cefoxitin and newer cephalosporins, establishing its value as a benchmark reference compound for anaerobic antibacterial screening programs.

• [1] Dornbusch K, Olsson-Liljequist B, Nord CE. Antibacterial activity of new β-lactam antibiotics on cefoxitin-resistant strains of Bacteroides fragilis. Journal of Antimicrobial Chemotherapy. 1980;6(2):207-216. doi:10.1093/jac/6.2.207 View Source

PBP Affinity vs. Classical β-Lactams

Thienamycin binds to penicillin-binding proteins (PBPs) in *Escherichia coli* K-12 with a profile that is markedly distinct from those of classical penicillins and cephalosporins. Competitive binding assays using [¹⁴C]benzylpenicillin revealed that thienamycin has high affinity for PBPs 1, 2, 4, 5, and 6, but significantly lower affinity for PBP 3 [1]. This profile differs substantially from that of ampicillin and other penicillins (which preferentially target PBPs 1A/1B and 3), and from clavulanic acid (which binds predominantly to PBP 2) [1]. The multi-PBP targeting, particularly the strong binding to PBP 2 (associated with cell shape maintenance) alongside sparing of PBP 3 (a septation target), correlates with thienamycin's rapid bactericidal activity and its ability to induce spherical cell formation rather than filamentation [1].

PBP Affinity Profile

Head-to-head

High affinity for PBPs 1,2,4,5,6; lower for PBP 3; distinct from penicillins (PBPs 1/3) and clavulanate (PBP2)

Provides unique mode-of-action benchmark for PBP-targeted research

[¹⁴C]benzylpenicillin competition assay in E. coli K-12

Evidence Dimension	Penicillin-binding protein (PBP) affinity in E. coli K-12
Target Compound Data	Thienamycin: high affinity for PBPs 1, 2, 4, 5, 6; lower affinity for PBP 3 [1]
Comparator Or Baseline	Ampicillin/penicillins: high affinity for PBPs 1A/1B and 3; clavulanic acid: high affinity predominantly for PBP 2 [1]
Quantified Difference	Qualitatively distinct PBP binding fingerprint with multi-target engagement (5 of 6 major PBPs) vs. narrower targeting of penicillins and β-lactamase inhibitors
Conditions	In vitro competitive binding assay using [¹⁴C]benzylpenicillin in E. coli K-12 membrane preparations

Why This Matters

The unique PBP affinity signature of (-)-thienamycin—engaging PBP 2 while sparing PBP 3—provides a mechanistically distinct reference profile for mode-of-action studies and PBP-targeted screening campaigns that cannot be replicated using penicillin or cephalosporin comparators.

• [1] Spratt BG, Jobanputra V, Zimmermann W. Binding of thienamycin and clavulanic acid to the penicillin-binding proteins of Escherichia coli K-12. Antimicrobial Agents and Chemotherapy. 1977;12(3):406-409. doi:10.1128/AAC.12.3.406 View Source

ThnG/ThnQ Enzyme Specificity

The thienamycin biosynthetic gene cluster in *Streptomyces cattleya* encodes two key tailoring enzymes, ThnG and ThnQ, which catalyze oxidation at the C-2 and C-6 positions of the carbapenem core, respectively. ThnQ stereospecifically hydroxylates PS-5 to yield N-acetyl thienamycin, while ThnG catalyzes sequential desaturation and sulfoxidation of PS-5 to produce PS-7 and its sulfoxide [1]. These enzymes exhibit relative substrate selectivity but collectively generate the oxidative diversity observed in carbapenems produced by *S. cattleya* [1]. The patent describing these enzymes explicitly covers methods for preparing carbapenems of Formula (II) and Formula (III) using ThnG and ThnQ, enabling late-stage functional group introduction in carbapenem total synthesis [1]. This biosynthetic machinery is accessible only when using the authentic thienamycin scaffold or its immediate biosynthetic precursors; the clinical carbapenems (imipenem, meropenem) cannot serve as substrates for these tailoring enzymes.

ThnG/ThnQ Enzyme Specificity

Reported

ThnQ mediates C-6 stereospecific hydroxylation; ThnG catalyzes C-2 desaturation/sulfoxidation of PS-5 intermediates

Enables biosynthetic engineering and late-stage functionalization studies

Patent-derived; cell-free and whole-cell systems

Evidence Dimension	Biosynthetic enzymatic tailoring capacity
Target Compound Data	Thienamycin gene cluster enzymes ThnG and ThnQ: C-2 desaturation/sulfoxidation and C-6 stereospecific hydroxylation of PS-5 and related carbapenem intermediates [1]
Comparator Or Baseline	Clinical carbapenems (imipenem, meropenem, ertapenem): not substrates for ThnG/ThnQ; require distinct synthetic routes; lack the native biosynthetic intermediate structures [1]
Quantified Difference	ThnG and ThnQ enable enzymatic diversification at C-2 and C-6 positions; clinical carbapenems offer no comparable biosynthetic entry point for enzymatic modification [1]
Conditions	Recombinant ThnG and ThnQ enzyme assays with PS-5 and related carbapenem substrates; patent describes cell-free and whole-cell biosynthetic systems

Why This Matters

Researchers pursuing biosynthetic pathway engineering, combinatorial carbapenem biosynthesis, or enzymatic late-stage functionalization require access to the authentic thienamycin scaffold and its biosynthetic intermediates; no clinical carbapenem can substitute for this purpose.

• [1] Townsend CA, Bodner MJ, Phelan RM, Freeman MF. Method for late introduction of the (8R)-hydroxyl group in carbapenem β-lactam antibiotic synthesis. US Patent Application 20160083760. Published March 24, 2016. View Source

(-)-Thienamycin Key Application Scenarios

Degradation & Stability Studies

(-)-Thienamycin is the definitive reference compound for investigating the intrinsic chemical instability of the carbapenem pharmacophore. Its documented instability in concentrated solution and solid state—the very property that drove the development of the stabilized imipenem derivative [1]—makes it the essential model substrate for degradation kinetics, forced degradation studies, and stability-indicating analytical method development. No semi-synthetic carbapenem can replicate the authentic degradation profile of the unmodified natural scaffold, as the N-formimidoyl, 1β-methyl, and other substituent modifications in clinical carbapenems fundamentally alter their chemical stability characteristics.

DHP-I Substrate Specificity Profiling

Thienamycin occupies a mechanistically informative intermediate position in the DHP-I substrate spectrum: less susceptible to enzymatic hydrolysis than N-acylated carbapenems (which are degraded 4- to 50-fold faster [1]) but lacking the resistance-conferring 1β-methyl group of meropenem or the cilastatin-protection strategy of imipenem. This makes (-)-thienamycin the ideal reference substrate for structure-activity relationship studies of DHP-I recognition, for screening novel DHP-I inhibitors, and for benchmarking the renal stability of new carbapenem candidates in preclinical development [1].

PBP Target Engagement & Mode of Action

The unique PBP binding fingerprint of thienamycin—high affinity for PBPs 1, 2, 4, 5, and 6 combined with low PBP 3 affinity [1]—constitutes a mechanistically distinct reference profile unavailable from any penicillin, cephalosporin, or clinical carbapenem. This multi-PBP engagement pattern, particularly its strong PBP 2 targeting, provides a critical benchmark for mode-of-action studies, PBP inhibition assays, and structure-based drug design efforts aimed at understanding the relationship between PBP binding selectivity and bactericidal activity.

Biosynthetic Engineering & Enzymatic Diversification

The thienamycin biosynthetic gene cluster from *S. cattleya*, containing the tailoring enzymes ThnG and ThnQ, enables enzymatic C-2 and C-6 oxidation of carbapenem intermediates [1]. (-)-Thienamycin and its biosynthetic precursors (PS-5, N-acetyl thienamycin) serve as authentic substrates for these enzymes, supporting combinatorial biosynthesis, pathway reconstitution, and chemoenzymatic synthesis efforts. Clinical carbapenems cannot serve as enzymatic substrates in these biosynthetic systems, making the native scaffold irreplaceable for metabolic engineering and synthetic biology applications [1].

Application

Selection Property

Validation Focus

Degradation & Stability Studies

Authentic labile carbapenem scaffold

Degradation kinetics; stability-indicating method development

DHP-I Substrate Profiling

Intermediate DHP-I susceptibility

Renal metabolism benchmarking; novel DHP-I inhibitor screening

PBP Target Engagement

Distinct multi-PBP affinity profile

PBP inhibition assays; mode-of-action interpretation

Biosynthetic Engineering

ThnG/ThnQ enzyme compatibility

Combinatorial biosynthesis; chemoenzymatic diversification

• [1] Kahan FM, Kropp H, Sundelof JG, Birnbaum J. Thienamycin: development of imipenem-cilastatin. Journal of Antimicrobial Chemotherapy. 1983;12(Suppl D):1-35. doi:10.1093/jac/12.suppl_D.1 View Source